1-Bromo-4-chloro-2-(tetrahydropyran-2-ylmethoxy)benzene

• IUPAC Name: 2-[(2-bromo-5-chlorophenoxy)methyl]oxane
• InChI: InChI=1S/C12H14BrClO2/c13-11-5-4-9(14)7-12(11)16-8-10-3-1-2-6-15-10/h4-5,7,10H,1-3,6,8H2
• InChI Key: WGTJEZOCAJITEH-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)COC2=C(C=CC(=C2)Cl)Br
• Molecular Formula: C12H14BrClO2
• DSSTOX Substance ID: DTXSID70682175
• Molecular Weight: 305.59 g/mol
• CAS RN: 1257664-96-2

Description

“1-Bromo-4-chloro-2-(tetrahydropyran-2-ylmethoxy)benzene” is a chemical compound with the CAS Number: 1257664-96-2. It has a molecular weight of 305.6 and its IUPAC name is 2-[(2-bromo-5-chlorophenoxy)methyl]tetrahydro-2H-pyran.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with bromine and chlorine as substituents, and a tetrahydropyran ring attached through a methoxy group.

Scientific Research Applications

Organic Synthesis and Chemical Reactivity

One key area of application for compounds similar to "1-Bromo-4-chloro-2-(tetrahydropyran-2-ylmethoxy)benzene" is in organic synthesis, where they serve as intermediates or reactants in the synthesis of complex molecules. For example, the tetrahydropyranyl (THP) protecting group is widely used in organic chemistry to protect hydroxyl groups during synthetic procedures. This is evident from the study on "Tetrahydropyranyl protecting group. II. 3-Bromo-2-(tetrahydropyran-2-yloxy)propene, a masked acetonyl bromide" which discusses the utility of a related compound in serving as a masked form of acetonyl bromide, showcasing the compound's significance in synthetic strategies (Horning, Kavadias, & Muchowski, 1970).

Material Science and Ligand Chemistry

Compounds with bromo, chloro, and tetrahydropyran functionalities find applications in material science and as ligands in coordination chemistry. For instance, the synthesis and characterization of multidentate ligands for metal coordination highlight the importance of bromo and chloro substituted compounds in forming complex structures with metals, which are crucial in catalysis and material science applications. The work on "POLY(PYRAZOL-1-YLMETHYL)BENZENES: NEW MULTIDENTATE LIGANDS" showcases the synthesis of new ligands through phase-transfer-catalyzed alkylations, demonstrating the versatility of such compounds in ligand chemistry (Hartshorn & Steel, 1995).

Analytical and Structural Chemistry

In analytical and structural chemistry, the detailed understanding of molecular structures is paramount. Studies such as "X-ray crystal structures of solvated bisimidazole derivatives including a half-way analogous lophine-type compound" provide insights into the structural aspects of molecules with bromo and chloro groups, facilitating the understanding of molecular interactions and reactivity patterns. Such research is fundamental in designing molecules with desired properties for various applications (Felsmann, Hübscher, Seichter, & Weber, 2012).

Safety And Hazards

The safety data sheet for this compound indicates that there are no known hazards. In case of skin or eye contact, or inhalation or ingestion, it is recommended to wash with copious amounts of water and seek medical attention if irritation persists.